6-(Chlorocarbonyl)naphthalen-2-yl acetate
Cat. No. B8648990
M. Wt: 248.66 g/mol
InChI Key: GQAXSRIBRIMFIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07531691B2
Procedure details
1 g (0.1 mole) of 2-acetoxy-6-naphthoic acid, 0.1 g of N,N-dimethylformamide and 185 g of tetrahydrofuran were fed into. 300 ml-glass container. To this mixture, 23.9 g of thionyl chloride was added dropwise at room temperature under stirring. Then, the reaction was heated to 50° C. and kept at this temperature for 30 minutes. From the resulting mixture, tetrahydrofuran and the excess thionyl chloride were distilled out using a rotary evaporator to give 24.9 g (0.1 mole) of 2-acetoxy-6-naphthoic acid chloride.
Identifiers
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REACTION_CXSMILES
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[C:1]([O:4][C:5]1[CH:14]=[CH:13][C:12]2[C:7](=[CH:8][CH:9]=[C:10]([C:15]([OH:17])=O)[CH:11]=2)[CH:6]=1)(=[O:3])[CH3:2].S(Cl)([Cl:20])=O>CN(C)C=O.O1CCCC1>[C:1]([O:4][C:5]1[CH:14]=[CH:13][C:12]2[C:7](=[CH:8][CH:9]=[C:10]([C:15]([Cl:20])=[O:17])[CH:11]=2)[CH:6]=1)(=[O:3])[CH3:2]
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Inputs
Step One
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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C(C)(=O)OC1=CC2=CC=C(C=C2C=C1)C(=O)O
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Step Two
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Name
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Quantity
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23.9 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Step Three
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Name
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Quantity
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0.1 g
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Type
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catalyst
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Smiles
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CN(C=O)C
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Step Four
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Name
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Quantity
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185 g
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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under stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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Details
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From the resulting mixture, tetrahydrofuran and the excess thionyl chloride were distilled out
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CUSTOM
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Type
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CUSTOM
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Details
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a rotary evaporator
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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C(C)(=O)OC1=CC2=CC=C(C=C2C=C1)C(=O)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.1 mol | |
| AMOUNT: MASS | 24.9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 100% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
